Cas no 1219949-21-9 (3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride
• CAS No: 1219949-21-9
• MF: C₁₁H₁₄Cl₃NO
• MW: 282.593960285187
• CID: 4687130
• Update Time: 2025-06-28

3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-Dichlorophenoxy)methyl]pyrrolidine hydrochloride
• 3-((2,4-Dichlorophenoxy)methyl)pyrrolidine hydrochloride
• 3-[(2,4-Dichlorophenoxy)methyl]pyrrolidinehydrochloride
• 3-(2,4-dichlorophenoxymethyl)pyrrolidine hydrochloride
• 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C11H13Cl2NO.ClH/c12-9-1-2-11(10(13)5-9)15-7-8-3-4-14-6-8;/h1-2,5,8,14H,3-4,6-7H2;1H
• InChI Key： AATFEUCVRQTWLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CNCC1)Cl.Cl

Computed Properties

• Exact Mass: 281.014
• Monoisotopic Mass: 281.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride

Introduction to 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219949-21-9)

3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1219949-21-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The presence of a 2,4-dichlorophenoxy moiety in its molecular structure imparts unique electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride structure combines the versatility of the pyrrolidine ring with the lipophilic and electron-withdrawing properties of the dichlorophenoxy group. This combination has been explored in various research endeavors aimed at modulating biological targets such as kinases, receptors, and enzymes. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo experimental settings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. The 2,4-dichlorophenoxy substituent is particularly noteworthy for its role in enhancing binding affinity and selectivity towards certain biological targets. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrrolidine core is known to contribute to favorable pharmacokinetic profiles, including improved metabolic stability and reduced toxicity.

One of the most compelling aspects of 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced potency and reduced side effects. The dichlorophenoxy group, in particular, has been shown to improve interactions with aromatic pockets in protein targets, thereby increasing binding affinity. This has led to several promising candidates entering preclinical development pipelines.

The synthesis of 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions to introduce the pyrrolidine moiety followed by functional group modifications to achieve the desired dichlorophenoxy substitution. The final step often involves salt formation with hydrochloric acid to improve handling properties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to streamline the synthesis and enhance yields.

From a computational chemistry perspective, the molecular mechanics and quantum mechanical studies of 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride have provided valuable insights into its interactions with biological targets. Molecular docking simulations have been instrumental in predicting binding modes and affinities, guiding the optimization process towards more effective drug candidates. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries.

The pharmacological profile of 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride has been extensively studied in various cell-based assays and animal models. Initial findings suggest that this compound exhibits inhibitory activity against specific kinases relevant to oncology and inflammation. The dual presence of chloro substituents enhances its ability to interact with hydrophobic regions of target proteins, while the pyrrolidine ring contributes to favorable pharmacokinetic properties.

Recent advancements in drug discovery methodologies have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds. The 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride scaffold has been subjected to extensive SAR studies to identify key structural determinants responsible for bioactivity. Modifications such as varying substituents on the pyrrolidine ring or introducing additional functional groups have revealed novel analogs with improved therapeutic potential.

The role of 3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride extends beyond mere intermediates in drug development; it also serves as a model compound for understanding mechanistic aspects of drug action. Its interactions with biological targets provide insights into how small molecules modulate cellular processes at a molecular level. This knowledge is crucial for designing next-generation therapeutics with enhanced efficacy and safety profiles.

In conclusion,3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219949-21-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its exploration as a scaffold for drug development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new therapeutic applications,3-(2,4-Dichlorophenoxy)methylpyrrolidinehydrochloride is poised to remain at the forefront of medicinal chemistry innovation.